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Compound of Interest

Compound Name: BAY-299

Cat. No.: B605933

Audience: Researchers, scientists, and drug development professionals.

Introduction: BAY-299 is a potent and selective dual inhibitor of the bromodomain-containing
protein BRPF2 (Bromodomain and PHD Finger Containing, 2), also known as BRD1, and the
TATA-Box Binding Protein Associated Factor 1 (TAF1) and TAF1L.[1][2] It acts by binding to the
bromodomains of these proteins, preventing their interaction with acetylated histones, which in
turn modulates gene transcription.[3] This inhibitory activity makes BAY-299 a valuable
chemical probe for studying epigenetic mechanisms and a potential therapeutic agent,
particularly in oncology.[4]

Accurate and consistent preparation of stock solutions is a critical first step for any in vitro or in
Vivo experiment to ensure the reliability and reproducibility of results. This document provides a
detailed protocol for the preparation, storage, and handling of BAY-299 stock solutions using
dimethyl sulfoxide (DMSO) as the solvent.

I. BAY-299 Properties

A summary of the key chemical and physical properties of BAY-299 is provided below.
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Property Value

Molecular Formula C25H23N304[1][3][5]
Molecular Weight 429.47 g/mol [1][6]

CAS Number 2080306-23-4[1][2][3][5]
Appearance Light yellow to yellow solid[1]
Purity >98%][3][5]

Il. Solubility of BAY-299 in DMSO

BAY-299 exhibits good solubility in DMSO. However, the reported maximum concentration
varies between suppliers. It is crucial to use high-quality, anhydrous (or newly opened) DMSO,
as its hygroscopic nature can lead to the absorption of water, which may reduce the solubility of

the compound.[1][2]

Solvent Maximum Concentration Notes

Solubility can be facilitated by
DMSO 20 mg/mL to 86 mg/mL[1][2][5] warming and ultrasonication.
[1]

Use of fresh, anhydrous
(~46.5 mM to ~200 mM) DMSO is highly recommended.
[1](2]

lll. Sighaling Pathway of BAY-299

BAY-299 exerts its effect by inhibiting BRPF2 and TAF1, key components of epigenetic
regulatory complexes. BRPF2 is a scaffold protein for histone acetyltransferase (HAT)
complexes, while TAF1 is the largest subunit of the transcription factor TFIID. By blocking the
bromodomains of these proteins, BAY-299 disrupts their function in chromatin remodeling and

transcription initiation.
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Caption: Inhibition of BRPF2 and TAF1 by BAY-299.

IV. Experimental Protocol:
299 Stock Solution

Preparing a 10 mM BAY-

This protocol details the steps for preparing a 10 mM stock solution of BAY-299 in DMSO.

A. Materials and Equipment:

BAY-299 powder

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and appropriate sterile tips

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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e \ortex mixer

e Sonicator bath (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

B. Safety Precautions:

¢ Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE to avoid skin and eye contact.

o Consult the Safety Data Sheet (SDS) for BAY-299 and DMSO before handling.

C. Calculation: To prepare a 10 mM stock solution, the required mass of BAY-299 needs to be
calculated.

e Molecular Weight (MW) of BAY-299: 429.47 g/mol

e Desired Concentration (C): 10 mM = 0.010 mol/L

e Desired Volume (V): e.g., 1 mL=0.001 L

Formula: Mass (g) = C (mol/L) x V (L) x MW ( g/mol)

Calculation Example for 1 mL of 10 mM stock:

e Mass (mg) = 10 mmol/L * 1 mL * 429.47 mg/mmol / 1000 mL/L

e Mass =4.2947 mg

Therefore, 4.30 mg of BAY-299 is needed to make 1 mL of a 10 mM stock solution.

D. Stock Solution Preparation Workflow:

Caption: Workflow for BAY-299 stock solution preparation.

E. Step-by-Step Procedure:
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» Tare a clean, sterile microcentrifuge tube or vial on an analytical balance.

o Carefully weigh out the calculated amount of BAY-299 powder (e.g., 4.30 mg for a 1 mL, 10
mM stock) and record the exact weight.

o Add the appropriate volume of anhydrous DMSO to the tube containing the BAY-299
powder.

o Cap the tube securely and vortex at high speed for 1-2 minutes until the powder is fully
dissolved.

 Visually inspect the solution against a light source to ensure there are no visible particles. If
undissolved solid remains, sonicate the tube in a water bath for 5-10 minutes or warm gently
(e.g., to 37°C) to aid dissolution.[1]

e Once fully dissolved, briefly centrifuge the tube to collect the solution at the bottom.

» To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in cryovials or
microcentrifuge tubes.[1][2]

o Clearly label all aliquots with the compound name, concentration, date, and solvent.

V. Pre-calculated Stock Solution Table

This table provides quick reference values for preparing common stock concentrations of BAY-
299.
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Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.43 mg 2.15mg 4.30 mg
5 mM 2.15mg 10.74 mg 21.47 mg
10 mM 4.30 mg 21.47 mg 42.95 mg
25 mM 10.74 mg 53.68 mg 107.37 mg
50 mM 21.47 mg 107.37 mg 214.74 mg

VI. Storage and Stability

Proper storage is essential to maintain the biological activity of the BAY-299 stock solution.

Condition Storage Temperature Stability Period
Solid Powder -20°C 3 years[1]

4°C 2 years[1]

In DMSO -80°C 2 years[1][2]
-20°C 1 year[1][2]

Key Storage Recommendations:

» Avoid Freeze-Thaw Cycles: Aliquoting into single-use volumes is the best practice to
preserve the integrity of the compound.[1][2] While some studies show DMSO solutions can
be stable through multiple freeze-thaw cycles, minimizing them is a widely accepted
precaution.[7]

» Protect from Light: Store aliquots in amber or light-blocking tubes.

o Working Solutions: For in-vivo experiments or cell culture, it is recommended to prepare
fresh working solutions from the frozen stock on the day of use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
o 2. selleckchem.com [selleckchem.com]
e 3. BAY-299, TAF1 and BRD1 inhibitor (CAS 2080306-23-4) | Abcam [abcam.com]

e 4. TAF1 inhibitor Bay-299 induces cell death in acute myeloid leukemia - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. caymanchem.com [caymanchem.com]
e 6. selleckchem.com [selleckchem.com]

e 7. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Preparing BAY-299
Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605933#preparing-bay-299-stock-solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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